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Compound of Interest

Compound Name: Acid Red 26

Cat. No.: B1679045

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acid Red 26, also known as Ponceau Xylidine or C.I. 16150, is a synthetic azo dye with the
molecular formula C18H14N2Na207S2.[1][2] This technical guide provides a comprehensive
overview of its chemical and physical properties, synthesis, and diverse applications, with a
particular focus on its use in biological staining and its toxicological profile. Detailed
experimental protocols for its synthesis, use in Masson's trichrome staining, assessment of its
toxicity using a zebrafish model, and its photocatalytic degradation are presented. This
document is intended to serve as a valuable resource for researchers and professionals in the
fields of life sciences, materials science, and environmental science.

Chemical and Physical Properties

Acid Red 26 is a dark red crystalline powder.[3][4] It is an organic sodium salt, specifically the
disodium salt of 4-[(2,4-dimethylphenyl)diazenyl]-3-hydroxynaphthalene-2,7-disulfonic acid.[5]
As an azo dye, its structure is characterized by the presence of an azo group (-N=N-) which is
responsible for its color. The compound is slightly soluble in water and ethanol, and practically
insoluble in most organic solvents.

Table 1: Physicochemical Properties of Acid Red 26
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Property Value Reference
Molecular Formula C18H14N2Na207S2

Molecular Weight 480.42 g/mol

Appearance Dark red crystals or powder

Melting Point >300 °C

Solubility in Water

Slightly soluble

Solubility in Ethanol

Hardly soluble

CAS Number

3761-53-3

C.I. Number

16150

Table 2: Spectroscopic Data of Acid Red 26

Technique

Wavelength (nm) Reference

UV-Vis Absorption Max (Amax)

500

Synthesis

The synthesis of Acid Red 26 is a classic example of azo coupling. It involves a two-step

process: the diazotization of an aromatic amine followed by coupling with a coupling agent. In

this case, 2,4-dimethylbenzenamine is diazotized and then coupled with 3-

hydroxynaphthalene-2,7-disulfonic acid.
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Step 1: Diazotization

. . To form
Nitrous Acid (NaNO2 + HCI)

- _ | Diazonium Salt
2,4-Dimethylbenzenamine . Couples with

Step 2: Azo Coupling

To yield

3-Hydroxynaphthalene-2,7-disulfonic acid Acid Red 26
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Deparaffinization & Rehydration

;

Mordanting (e.g., Bouin's Solution)

i

Nuclear Staining (Weigert's Hematoxylin)

i

Plasma Staining (Acid Fuchsin + Acid Red 26)

;

Differentiation (Phosphomolybdic/Phosphotungstic Acid)

i

Counterstaining (Aniline Blue or Light Green)

i

Dehydration & Clearing

;

Mounting
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Zebrafish Embryo Collection & Selection

Exposure to Acid Red 26 Concentrations

Incubation (96 hours)

Endpoint Assessment (Mortality, Hatching Rate, Malformations)

Data Analysis (LC50, EC50)
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Photoreactor Setup

'

Preparation of Acid Red 26 Solution and Catalyst Suspension

'

UV Irradiation

'

Periodic Sampling

'

Spectrophotometric Analysis

'

Data Processing (Degradation Efficiency)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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